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Compound of Interest

Compound Name: Methylnaphthalenesulphonic acid

Cat. No.: B3368285

An In-depth Technical Guide on the Health and Safety Hazards of Methylnaphthalenesulfonic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known health and safety
hazards associated with methylnaphthalenesulfonic acid. The information is compiled from
publicly available safety data sheets, toxicology databases, and regulatory assessments. It is
intended to inform researchers, scientists, and drug development professionals about the
potential risks and to provide guidance on safe handling and experimental design.

Chemical Identification and Physical Properties

Methylnaphthalenesulfonic acid (C11H1003S) is an aromatic sulfonic acid. The properties can
vary depending on the specific isomer. The information in this guide pertains to the general
class of methylnaphthalenesulfonic acids, with specific data provided for isomers where
available.
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Property Value

Molecular Formula C11H1003S

Molecular Weight 222.26 g/mol [1]
Methylnaphthalenesulphonic acid, 2-

Synonyms ] ]
methylnaphthalene-1-sulfonic acid[1]
41638-59-9, 20776-12-9 (for 2-methyl-1-

CAS Number

naphthalenesulfonic acid)[1]

Hazard Identification and Classification

Methylnaphthalenesulfonic acid is classified as hazardous according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
identified are acute oral toxicity, serious eye irritation, and respiratory tract irritation[1].

GHS Hazard Statements

Based on aggregated data from multiple notifications to the ECHA C&L Inventory, the following
hazard statements apply to methylnaphthalenesulfonic acid[1]:

e H302: Harmful if swallowed (Acute toxicity, oral)[1]
e H319: Causes serious eye irritation[1]
o H335: May cause respiratory irritation[1]

Toxicological Data

Quantitative toxicological data for methylnaphthalenesulfonic acid is limited. Much of the
available data is for related compounds such as naphthalenesulfonic acid, its sodium salts, or
its polymer with formaldehyde. This data is presented for read-across purposes and should be
interpreted with caution.
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] Reference
Test Species Route Value
Compound
Naphthalenesulf
onic acid,
Acute Oral .
o Mouse Oral 3400 mg/kg polymer with
Toxicity (LD50)
formaldehyde,
sodium salt[2]
4-Amino-1-
Acute Oral
o Rat Oral > 7,500 mg/kg naphthalenesulfo
Toxicity (LD50) ) )
nic acid
Sodium
Acute Dermal )
o Rabbit Dermal > 16.0 g/kg Polynaphthalene
Toxicity (LD50)
sulfonate[3]
Naphthalenesulf
Repeated Dose 1000 mg/kg body  onic acid,
Oral Toxicity Rat Oral weight/day (28- polymer with
(NOAEL) 42 days) formaldehyde

sodium salt[4]

Acute Toxicity

Methylnaphthalenesulfonic acid is classified as harmful if swallowed[1]. Ingestion may cause
gastrointestinal irritation. While a specific oral LD50 for the methyl- derivative is not readily
available, data on a related polymer suggests moderate acute oral toxicity[2].

Skin and Eye Irritation

The compound is classified as causing serious eye irritation[1]. Direct contact with the eyes can
cause redness, pain, and potential damage. Skin contact may also cause irritation[2]. For the
related compound, sodium naphthalenesulfonate, undiluted it was a moderate eye irritant, but
had minimal effects at a 2% concentration[5].

Respiratory System Effects
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Methylnaphthalenesulfonic acid may cause respiratory irritation upon inhalation of dust or
aerosols[1]. Studies on naphthalene and methylnaphthalene have shown that the respiratory
tract is a target organ, with effects including nasal inflammation and lesions[6]. While these
studies were on the parent hydrocarbons, they suggest that the naphthalene moiety could
contribute to respiratory toxicity.

Chronic Toxicity and Carcinogenicity

There is limited data on the chronic toxicity of methylnaphthalenesulfonic acid. A repeated dose
oral toxicity study (OECD 422) on a related polymer, naphthalenesulfonic acid, polymer with
formaldehyde sodium salt, established a No Observed Adverse Effect Level (NOAEL) of 1000
mg/kg/day[4]. In this study, parental toxicity was observed as decreased body weight gain at
the limit dose, but no reproductive or developmental effects were seen[4].

There is no evidence to suggest that naphthalenesulfonic acid formaldehyde condensates are
carcinogenic[4]. A study on a sulfonic acid derivative of 2-naphthylamine showed no
carcinogenicity in mice[7]. However, the carcinogenic potential of methylnaphthalenesulfonic
acid itself has not been thoroughly investigated.

Genotoxicity

The genotoxic potential of methylnaphthalenesulfonic acid has not been extensively studied.
An Ames test on naphthalenesulfonic acid, polymer with formaldehyde, sodium salt was
reported to be negative[4]. Studies on various sulfonic acid esters suggest a potential for
genotoxicity, with some esters testing positive in the Ames test and in vitro micronucleus test[8]

[9].

Experimental Protocols

Detailed experimental protocols for assessing the health and safety hazards of chemicals like
methylnaphthalenesulfonic acid are available through organizations such as the Organisation
for Economic Co-operation and Development (OECD). Below are summaries of key in vitro
protocols relevant to the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)
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This test method is used to predict the skin irritation potential of a chemical by assessing its
cytotoxic effect on a reconstructed human epidermis model[10][11].

o Test System: A reconstructed human epidermis model, which consists of normal, human-
derived epidermal keratinocytes cultured to form a multi-layered, differentiated model of the
human epidermis[12].

» Procedure:
o The test chemical is applied topically to the tissue surface.
o The tissue is incubated for a defined period (e.g., 15 to 60 minutes)[12][13].
o After exposure, the chemical is removed by rinsing.

o The tissue is transferred to fresh medium and incubated for a post-exposure period (e.g.,
42 hours)[14].

o Cell viability is determined using a quantitative assay, typically the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay[13].

o Prediction Model: The reduction in cell viability compared to a negative control is used to
classify the chemical's irritation potential. A viability of < 50% is typically used as the cut-off to
classify a substance as an irritant[14].

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD 492)

This test method evaluates the potential of a chemical to cause serious eye damage by
measuring its cytotoxic effect on a reconstructed human cornea-like epithelium model.

o Test System: A three-dimensional human cornea model (e.g., EpiOcular™) composed of
normal, human-derived epidermal keratinocytes[15].

e Procedure:

o The test substance is applied topically to the surface of the cornea model.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/DBALM/LATEST/online/DBALM_docs/138_P_In%20vitro%20EpiDermTM%20Skin%20Irritation%20Test.pdf
https://cdnmedia.eurofins.com/eurofins-germany/media/2850525/eurofins-munich_skin-irritation.pdf
https://cdnmedia.eurofins.com/eurofins-germany/media/2850525/eurofins-munich_skin-irritation.pdf
https://www.jacvam.go.jp/files/list/02/02_01_131_P_EpiSkin.pdf
https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://www.jacvam.go.jp/files/list/02/02_01_131_P_EpiSkin.pdf
https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0030-0011/attachment_11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3368285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The tissue is incubated for a specific exposure time (e.g., 30 minutes for liquids)[16].

o Following exposure, the tissue is rinsed and incubated for a post-incubation period (e.g., 2
hours)[15].

o Tissue viability is measured using a colorimetric assay like the MTT assay[15].

o Prediction Model: A chemical is classified as an eye irritant if the mean tissue viability is
reduced below a certain threshold (e.g., < 60%) relative to the negative control[16].

Signaling Pathways and Mechanisms of Toxicity

The specific signaling pathways and molecular mechanisms of toxicity for
methylnaphthalenesulfonic acid have not been well-elucidated. However, insights can be drawn
from studies on related compounds.

The respiratory effects of naphthalene are thought to be mediated by its electrophilic
metabolites, which can bind to cellular proteins and deplete glutathione, leading to oxidative
stress and cell injury in the respiratory tract tissues[6]. It is plausible that a similar mechanism
could contribute to the respiratory irritation observed with methylnaphthalenesulfonic acid.

The genotoxicity of some sulfonic acid esters is attributed to their ability to act as alkylating
agents, which can form adducts with DNA[9]. While methylnaphthalenesulfonic acid is not an
ester, the potential for the sulfonate group to influence reactivity and interaction with biological
macromolecules warrants further investigation.

Visualizations
Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for assessing skin irritation potential using a reconstructed human epidermis

model.
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Caption: A tiered approach to evaluating the genotoxic potential of a chemical substance.
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Conclusion and Recommendations

Methylnaphthalenesulfonic acid presents several health and safety hazards, primarily related to
acute oral toxicity, and irritation of the eyes and respiratory system. While specific quantitative
toxicological data for this compound is scarce, information from related naphthalenesulfonic
acid derivatives suggests a need for caution in handling. Researchers, scientists, and drug
development professionals should implement appropriate safety measures, including the use of
personal protective equipment (gloves, safety glasses, and respiratory protection if dusts or
aerosols are generated). All work with this chemical should be conducted in a well-ventilated
area. In the absence of comprehensive toxicological data, it is prudent to treat
methylnaphthalenesulfonic acid as a potentially hazardous substance and to minimize
exposure. Further research is needed to fully characterize its toxicological profile, including its
potential for chronic toxicity and genotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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